Cas no 24870-10-8 ((2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid)

(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid is a conjugated enamide derivative characterized by its α,β-unsaturated carboxylic acid functionality and a 4-methoxyphenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules or functionalized polymers. Its electron-rich aromatic moiety and reactive double bond enable selective modifications, such as Michael additions or nucleophilic substitutions. The presence of both amide and carboxyl groups enhances its utility in peptide coupling or metal coordination chemistry. High purity grades ensure consistent performance in research applications. Stability under controlled conditions and well-documented reactivity make it a reliable choice for exploratory and process chemistry.
(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid structure
24870-10-8 structure
Product Name:(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid
CAS No:24870-10-8
MF:C11H11NO4
MW:221.209343194962
CID:913356
PubChem ID:1562005
Update Time:2025-10-29

(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • n-(4-methoxyphenyl)maleamic acid
    • (2E)-4-[(4-Methoxyphenyl)amino]-4-oxobut-2-enoic acid
    • N-(p-Methoxyphenyl)maleamic Acid
    • (Z)-4-(4-Methoxyphenylamino)-4-oxo-2-butenoic acid
    • (Z)-4-(4-methoxyphenylamino)-4-oxobut-2-enoic acid
    • (Z)-4-Oxo-4-[(4-methoxyphenyl)amino]-2-butenoic acid
    • 4-(4'-methoxy-phenylamino)-4-oxo-(Z)-2-butenoic acid
    • 4-methoxymaleanilic acid
    • Maleic acid mono(4-methoxyphenyl)amide
    • N-(4-Methoxyphenyl)maleamidic acid
    • N-(p-anisoyl)maleamic acid
    • p-methoxy maleanilic acid
    • 24870-10-8
    • SCHEMBL890965
    • (2Z)-4-[(4-methoxyphenyl)amino]-4-oxobut-2-enoic acid
    • (Z)-4-((4-Methoxyphenyl)amino)-4-oxobut-2-enoic acid
    • CS-0328232
    • SR-01000198620-1
    • (2Z)-3-[(4-methoxyphenyl)carbamoyl]prop-2-enoic acid
    • STK016316
    • AKOS000272773
    • SR-01000198620
    • AB00075300-01
    • 2-Butenoic acid, 4-[(4-methoxyphenyl)amino]-4-oxo-, (2Z)-
    • MFCD00020476
    • (Z)-4-(4-methoxyanilino)-4-oxobut-2-enoic acid
    • (2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid
    • Inchi： 1S/C11H11NO4/c1-16-9-4-2-8(3-5-9)12-10(13)6-7-11(14)15/h2-7H,1H3,(H,12,13)(H,14,15)/b7-6-
    • InChI Key： CCFLBHDPAUAJMZ-SREVYHEPSA-N
    • SMILES： O(C)C1C=CC(=CC=1)NC(/C=C\C(=O)O)=O

Computed Properties

  • Exact Mass: 221.06900
  • Monoisotopic Mass: 221.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.318g/cm3
  • Boiling Point: 473ºC at 760 mmHg
  • Flash Point: 239.9ºC
  • Refractive Index: 1.609
  • PSA: 75.63000
  • LogP: 1.34750
  • Solubility: Not determined

(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid Security Information

  • Safety Instruction： S26-S36
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2E)-4-(4-Methoxyphenyl)amino-4-oxobut-2-enoic acid Pricemore >>

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Key Organics Ltd
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